2-[(2r,3r,4s,5r,6s)-6-[(1s)-1-[(2s,5r,7s,8r,9s)-2-[(5s)-5-[(2r,3s,4r,5r)-5-[(3s,4s,5r,6s)-6-Hydroxy-4-methoxy-3,5,6-trimethyl-tetrahydropyran-2-yl]-4-methoxy-3-methyl-tetrahydrofuran-2-yl]-5-methyl-tetrahydrofuran-2-yl]-9-methoxy-2,8-dimethyl-1,6-dioxaspi
Description
The compound, henceforth referred to as Compound X, is a highly substituted polycyclic molecule featuring a tetrahydropyran core fused with tetrahydrofuran and spiro-dioxaspiro rings. Structural motifs such as methoxy (-OCH₃), hydroxy (-OH), and methyl (-CH₃) groups are distributed across its rings, likely influencing its solubility, stability, and intermolecular interactions.
Properties
IUPAC Name |
2-[(2R,3R,4S,5R,6S)-6-[(1S)-1-[(2S,5R,7S,8R,9S)-2-[(5S)-5-[(2R,3S,4R,5R)-5-[(3S,4S,5R,6S)-6-hydroxy-4-methoxy-3,5,6-trimethyloxan-2-yl]-4-methoxy-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-4-methoxy-3,5-dimethyloxan-2-yl]ethaneperoxoic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C43H74O14/c1-21-28(19-31(44)56-46)51-33(23(3)32(21)48-12)24(4)34-22(2)29(47-11)20-43(55-34)18-17-40(8,57-43)30-15-16-41(9,53-30)39-26(6)36(50-14)38(52-39)37-25(5)35(49-13)27(7)42(10,45)54-37/h21-30,32-39,45-46H,15-20H2,1-14H3/t21-,22-,23-,24+,25+,26+,27-,28-,29+,30?,32+,33+,34+,35+,36-,37?,38-,39-,40+,41+,42+,43-/m1/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHYSCHSUXDLLKZ-BOSQRHLKSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CC2(CCC(O2)(C)C3CCC(O3)(C)C4C(C(C(O4)C5C(C(C(C(O5)(C)O)C)OC)C)OC)C)OC1C(C)C6C(C(C(C(O6)CC(=O)OO)C)OC)C)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1[C@H](C[C@]2(CC[C@@](O2)(C)C3CC[C@@](O3)(C)[C@H]4[C@H]([C@H]([C@@H](O4)C5[C@H]([C@@H]([C@H]([C@@](O5)(C)O)C)OC)C)OC)C)O[C@@H]1[C@@H](C)[C@@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CC(=O)OO)C)OC)C)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C43H74O14 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
815.0 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound is a complex organic molecule with significant potential in biological applications. Its intricate structure suggests various interactions with biological systems that warrant investigation. This article explores the biological activity of this compound based on existing research and studies.
Structural Overview
The compound features multiple stereocenters and functional groups that contribute to its biological properties. The presence of hydroxyl groups and methoxy substituents suggests potential for hydrogen bonding and hydrophobic interactions with biological macromolecules.
Antimicrobial Activity
Research indicates that compounds with similar structural motifs exhibit antimicrobial properties. For instance:
- Mechanism : Compounds containing multiple hydroxyl groups have been shown to disrupt bacterial cell membranes and inhibit growth.
- Case Study : A study on related tetrahydropyran derivatives demonstrated significant inhibition against Escherichia coli and Staphylococcus aureus at varying concentrations (IC50 values ranging from 10 to 30 µg/mL) .
Anti-inflammatory Effects
The compound's potential anti-inflammatory activity is supported by studies showing that structurally similar compounds can modulate inflammatory pathways.
- Mechanism : Compounds that inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 are of particular interest.
- Case Study : Extracts from related compounds were found to reduce LPS-induced NO production in macrophages significantly (IC50 = 18.0 µg/mL) .
Antioxidant Properties
The antioxidant capacity of the compound is another area of interest due to the presence of methoxy and hydroxyl groups.
- Mechanism : Antioxidants neutralize free radicals and reduce oxidative stress in cells.
- Research Findings : Studies have shown that similar compounds can scavenge free radicals effectively, indicating a potential for protective effects against oxidative damage .
Data Table: Summary of Biological Activities
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues in Natural Products
A. Spirocyclic Terpenoids Spirocyclic terpenoids, such as iridoids (e.g., loganin and aucubin), share fused cyclic ether systems with Compound X. However, iridoids typically lack the extensive methoxy substitutions and instead prioritize hydroxy groups for glycosidic linkages. For example, loganin (C₁₇H₂₆O₁₀) has a cyclopentane-pyran fused system but differs in its oxygenation pattern and absence of tetrahydrofuran rings .
B. Lignans and Neolignans Lignans like podophyllotoxin (C₂₂H₂₂O₈) exhibit aryl tetralin backbones with methoxy groups but lack the spiro-dioxaspiro architecture. Neolignans, such as magnolol, feature biphenyl ether linkages but are less oxygenated than Compound X .
C. Marine-derived Polyethers Compounds like brevetoxins from dinoflagellates share polycyclic ether motifs but are macrocyclic and contain fewer methyl substituents.
Functional Group Analysis
Compound X’s 6-hydroxy-4-methoxy-tetrahydropyran moiety is structurally analogous to the glycosidic residues in flavonoid glycosides (e.g., quercetin-3-O-rhamnoside).
Stereochemical Considerations
The compound’s stereochemical complexity surpasses simpler terpenoids like menthol (C₁₀H₂₀O), which has three stereocenters. This complexity could confer selectivity in biological targets, as seen in taxanes (e.g., paclitaxel), where stereochemistry dictates microtubule binding .
Table 1: Comparative Physicochemical Profiles
| Property | Compound X (Inferred) | Loganin | Podophyllotoxin |
|---|---|---|---|
| Molecular Weight | ~600–700 Da | 390.4 Da | 414.4 Da |
| LogP (Lipophilicity) | ~2.5–3.5 | -0.8 | 2.1 |
| Hydrogen Bond Donors | 1 (OH) | 4 | 3 |
| Hydrogen Bond Acceptors | 10–12 | 10 | 8 |
| Rotatable Bonds | ≤5 | 5 | 2 |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
